5-chloro-N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[4-[4-[2-(cyclopropylamino)-2-oxoethyl]-5-oxotetrazol-1-yl]phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C20H19ClN6O4/c1-31-17-9-2-12(21)10-16(17)19(29)23-14-5-7-15(8-6-14)27-20(30)26(24-25-27)11-18(28)22-13-3-4-13/h2,5-10,13H,3-4,11H2,1H3,(H,22,28)(H,23,29)
• InChI Key: QDQGAEBAEVPGHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)NC4CC4
• Molecular Formula: C20H19ClN6O4
• Molecular Weight: 442.9 g/mol

Description

5-chloro-N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C20H19ClN6O4 and its molecular weight is 442.86. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-methoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-(4-(4-(2-(cyclopropylamino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-methoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Pharmacological Evaluation

• Glibenclamide Research : Glibenclamide, a structurally related compound, has been studied for its solid-state structure using NMR spectroscopy and theoretical calculations. This work contributes to understanding the physical and chemical properties of such compounds, which is critical for drug formulation and stability studies (Sanz et al., 2012).

• Anticonvulsant Agents : A study on 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives, related in structure, explored their synthesis and biological evaluation as anticonvulsant agents. This indicates research interest in modifying chemical structures for therapeutic purposes, specifically targeting benzodiazepine receptors (Faizi et al., 2017).

• Hypoxia-Selective Cytotoxins : Research into the reductive chemistry of novel compounds, such as 5-[N,N-Bis(2-chloroethyl)amino]-2,4-dinitrobenzamide, offers insights into selective toxicity for hypoxic cells, crucial for developing targeted cancer therapies (Palmer et al., 1995).

Antimicrobial Screening

• Antimicrobial and Antibacterial Activity : The synthesis and screening of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides for antimicrobial activity highlight the potential for such compounds to address bacterial and fungal infections (Desai et al., 2013).

Chemical Synthesis and Characterization

• Synthesis of Betrixaban : A methodological study on synthesizing Betrixaban, a compound used for preventing thrombosis, sheds light on the chemical processes and optimizations necessary for producing complex molecules (Li et al., 2015).